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Compound of Interest

Compound Name: Cyclohexanecarboxylate

Cat. No.: B1212342

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of cyclohexanecarboxylate and its
parent acid, cyclohexanecarboxylic acid, as well as its common methyl and ethyl esters. This
document is intended for researchers, scientists, and professionals in drug development who
require detailed information on the chemical properties, synthesis, and biological relevance of
these compounds. The guide includes structured data tables for easy comparison of
guantitative properties, detailed experimental protocols for key synthetic methods, and a
visualization of a relevant biological pathway.

Core Concepts and Chemical Identity

Cyclohexanecarboxylate refers to the anion, esters, or salts of cyclohexanecarboxylic acid.
The core structure consists of a cyclohexane ring bonded to a carboxyl group. This
fundamental scaffold is a common motif in various natural products and synthetic molecules,
making it a valuable building block in medicinal chemistry and materials science.

CAS Numbers and Nomenclature

The Chemical Abstracts Service (CAS) registry number is a unique identifier for chemical
substances. The table below lists the CAS numbers for cyclohexanecarboxylic acid and its
methyl and ethyl esters.
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Compound Name Synonyms CAS Number

. ) Hexahydrobenzoic acid,
Cyclohexanecarboxylic acid 98-89-5
Carboxycyclohexane

Methyl
Methyl hexahydrobenzoate 4630-82-4
cyclohexanecarboxylate
Ethyl cyclohexanecarboxylate Ethyl hexahydrobenzoate 3289-28-9
Cyclohexanecarboxylate
3198-23-0

(anion)

Physicochemical Properties

A thorough understanding of the physicochemical properties of cyclohexanecarboxylate
derivatives is crucial for their application in research and development. The following tables
summarize key quantitative data for cyclohexanecarboxylic acid and its methyl and ethyl
esters.

General and Physical Properties
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Cyclohexanecarbo

Methyl

Ethyl

Property . . Cyclohexanecarbo  Cyclohexanecarbo
xylic Acid
xylate xylate
Molecular Formula C7H1202[1] CsH1402[2][3] CoH1602[4]
Molar Mass 128.17 g/mol [1] 142.20 g/mol [3] 156.22 g/mol [5]
White solid or Clear, colorless to o
Appearance ) ] o Colorless liquid[7]
colorless oil[1] light yellow liquid[2][6]
) ) ) Cheese, fruity, and
Odor Cheese-like[8] Cheese-like, fruity[6] )
winey[4]
_ 0.995 g/mL at 25 °C[6]
Density 1.033 g/mL at 25 °C[8] ] 0.972 g/cm?3[5]
Melting Point 30-31 °C[1] Not applicable 120 °C[10]
N _ 197.1 °C at 760
Boiling Point 232-233 °C[8] 183 °C[6][9]
mmHg[5]
Flash Point - 60 °C (closed cup)[9] 68.5 °C[5]

Refractive Index

n20/D 1.461[8]

n20/D 1.443[6][9]

n20/D 1.451[5]

Moderately soluble in

Insoluble in water;

Solubility water; soluble in soluble in organic Insoluble in water[12]
organic solvents[11] solvents[2]
Spectroscopic Data
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Cyclohexanecarbo

Methyl

Ethyl

Spectroscopy . . Cyclohexanecarbo  Cyclohexanecarbo
xylic Acid
xylate xylate
CDCls, ppm): 1.20- CDCls, ppm): 1.15-
(CDCls, ppm): 1.20- ( ppm) ( ppm)
1.95 (m, 10H), 2.29 1.95 (m, 10H), 2.25
1H NMR 2.00 (m, 10H), 2.35
(tt, J=11.4, 3.6 Hz, (m, 1H), 4.12 (q, 2H),
(tt, 1H), 12.0 (br s, 1H)
1H), 3.67 (s, 3H)[2] 1.25 (t, 3H)
CDCls, ppm): 25.5, CDCls, ppm): 14.3,
(CDCls, ppm): 25.4, ( ppm) ( Ppm)
B3C NMR 25.8, 29.1, 43.3,51.4, 25.6, 25.9, 29.1, 43 .4,
25.7,29.0,43.1, 182.7
176.8[2] 60.1, 176.2
2930, 2860 (C-H), 2930, 2855 (C-H), 2935, 2860 (C-H),
IR (cm~1) 1705 (C=0), 1450, 1735 (C=0), 1450, 1730 (C=0), 1450,

1290, 940 (O-H)

1200, 1170 (C-0)[2]

1180 (C-O)

Major fragments
(m/z): 128 (M+), 111,
83, 55[11]

Mass Spec (El)

Major fragments
(m/z): 142 (M+), 111,
83, 59, 55

Major fragments
(m/z): 156 (M+), 111,
83, 73,55

Experimental Protocols

This section provides detailed methodologies for the synthesis of cyclohexanecarboxylic acid

and its methyl and ethyl esters. These protocols are adapted from established and reliable

procedures.

Synthesis of Cyclohexanecarboxylic Acid via
Hydrogenation of Benzoic Acid

This method involves the catalytic hydrogenation of benzoic acid to produce

cyclohexanecarboxylic acid.[13]
Materials:

e Benzoic acid

e Rhodium on alumina catalyst (or other suitable hydrogenation catalyst)
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e Methanol (or other suitable solvent)

e Hydrogen gas

» High-pressure autoclave reactor

Procedure:

« In a high-pressure autoclave, dissolve benzoic acid in methanol.

¢ Add the rhodium on alumina catalyst to the solution.

o Seal the autoclave and purge with nitrogen gas, followed by hydrogen gas.

o Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 5-10 bar).[14]

» Heat the reaction mixture to the desired temperature (e.g., 100-180 °C) with vigorous stirring.
[14]

» Maintain the reaction conditions for a sufficient time to ensure complete conversion (typically
several hours). Monitor the reaction progress by analyzing aliquots using techniques like
TLC or GC.

 After the reaction is complete, cool the reactor to room temperature and carefully vent the
hydrogen gas.

« Filter the reaction mixture to remove the catalyst.

» Remove the solvent from the filtrate under reduced pressure to yield crude
cyclohexanecarboxylic acid.

e The crude product can be purified by recrystallization or distillation.

Synthesis of Methyl Cyclohexanecarboxylate via Fischer
Esterification

This protocol details the acid-catalyzed esterification of cyclohexanecarboxylic acid with
methanol.[2]
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Materials:

e Cyclohexanecarboxylic acid

e Anhydrous methanol

o Concentrated sulfuric acid (catalyst)

 Diethyl ether

» Saturated sodium bicarbonate solution

e Brine (saturated sodium chloride solution)

e Anhydrous magnesium sulfate or sodium sulfate
Procedure:

e In a dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve
cyclohexanecarboxylic acid in an excess of anhydrous methanol (e.g., 10-20 equivalents).[2]

» With stirring, carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2
equivalents).[2]

e Heat the reaction mixture to a gentle reflux and maintain for 2-4 hours. The reaction can be
monitored by TLC.[2]

 After the reaction is complete, allow the mixture to cool to room temperature.

o Pour the reaction mixture into a separatory funnel containing water and extract with diethyl
ether.[2]

» Combine the organic extracts and wash sequentially with water, saturated sodium
bicarbonate solution (to neutralize the acid catalyst), and brine.[2]

o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
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« Filter to remove the drying agent and concentrate the filtrate under reduced pressure using a
rotary evaporator to obtain the crude methyl cyclohexanecarboxylate.

e The product can be further purified by distillation under reduced pressure.

Synthesis of Ethyl Cyclohexanecarboxylate

The synthesis of ethyl cyclohexanecarboxylate follows a similar Fischer esterification protocol
as described for the methyl ester, with ethanol being used in place of methanol.

Materials:

Cyclohexanecarboxylic acid

Anhydrous ethanol

Concentrated sulfuric acid (catalyst)

Diethyl ether

Deionized water

Anhydrous magnesium sulfate
Procedure:

 In a flask, mix cyclohexanecarboxylic acid, anhydrous ethanol, and a catalytic amount of
concentrated sulfuric acid.[15]

 Stir the mixture at a specified temperature (e.g., 76 °C) for several hours.[15]
 After cooling, filter the reaction mixture.

o Evaporate the excess ethanol under reduced pressure.

 Dilute the resulting oil with diethyl ether and wash with deionized water.[15]

o Separate the ether layer and dry it over anhydrous magnesium sulfate.[15]
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* Remove the ether by evaporation to yield ethyl cyclohexanecarboxylate.[15]

Biological Significance and Signaling Pathways

Cyclohexanecarboxylate and its derivatives are not only important synthetic intermediates but
are also involved in biological processes. For instance, a novel anaerobic degradation pathway
for cyclohexane carboxylic acid has been identified in the bacterium Geobacter
metallireducens.

Anaerobic Degradation Pathway of Cyclohexane
Carboxylic Acid

The diagram below illustrates the enzymatic steps involved in the anaerobic degradation of
cyclohexane carboxylic acid in Geobacter metallireducens. This pathway involves the activation
of the acid to its coenzyme A (CoA) ester, followed by a series of dehydrogenation reactions.
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Anaerobic degradation pathway of cyclohexane carboxylic acid.

This pathway highlights the biological conversion of a saturated carbocyclic acid into
intermediates that can enter central metabolic pathways, demonstrating the metabolic
versatility of microorganisms.

Applications in Drug Development

Cyclohexanecarboxylic acid derivatives are valuable scaffolds in drug discovery and
development. Their rigid, three-dimensional structure can provide a desirable conformational
constraint for binding to biological targets. They have been incorporated into a variety of
therapeutic agents, including analgesics, anti-inflammatory agents, and protease inhibitors.[16]
The synthesis of derivatives, such as amides from cyclohexanecarboxylate esters, is a
common strategy to generate compound libraries for screening and lead optimization.

Conclusion

This technical guide has provided a detailed overview of the CAS numbers, chemical
properties, and synthetic methodologies for cyclohexanecarboxylic acid and its methyl and
ethyl esters. The structured presentation of quantitative data, along with detailed experimental
protocols, serves as a valuable resource for laboratory work. Furthermore, the visualization of a
relevant biological degradation pathway underscores the importance of these compounds
beyond their role as synthetic intermediates. The versatility of the cyclohexanecarboxylate
scaffold ensures its continued relevance in chemical research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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